4-(Cycloheptylsulfamoyl)benzamide

• IUPAC Name: 4-(cycloheptylsulfamoyl)benzamide
• InChI: InChI=1S/C14H20N2O3S/c15-14(17)11-7-9-13(10-8-11)20(18,19)16-12-5-3-1-2-4-6-12/h7-10,12,16H,1-6H2,(H2,15,17)
• InChI Key: WKAVXWGXZJOYMS-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NS(=O)(=O)C2=CC=C(C=C2)C(=O)N
• Molecular Formula: C14H20N2O3S
• Molecular Weight: 296.39 g/mol

Description

4-(Cycloheptylsulfamoyl)benzamide is a sulfonamide derivative characterized by a benzamide core substituted with a cycloheptylsulfamoyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Cycloheptylsulfamoyl)benzamide typically involves the direct condensation of benzoic acids and amines. One efficient method is the use of ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth . This method is advantageous due to its high yield, eco-friendliness, and the use of a reusable catalyst.

Industrial Production Methods

Industrial production of benzamide derivatives often employs high-temperature reactions between carboxylic acids and amines. this method may not be suitable for all functionalized molecules due to the high temperatures involved . Alternative green synthesis methods, such as the use of ionic liquids as recycling agents, are being explored to improve efficiency and sustainability .

Chemical Reactions Analysis

Types of Reactions

4-(Cycloheptylsulfamoyl)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonamide group to a sulfide.

Substitution: The benzamide core allows for electrophilic and nucleophilic substitution reactions, which can introduce various functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles and electrophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce a wide range of functional groups to the benzamide core .

Scientific Research Applications

4-(Cycloheptylsulfamoyl)benzamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Benzamide derivatives, including 4-(Cycloheptylsulfamoyl)benzamide, are being explored for their therapeutic potential, particularly as inhibitors of specific enzymes and receptors.

Industry: The compound is used in the production of materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 4-(Cycloheptylsulfamoyl)benzamide involves its interaction with specific molecular targets. For example, it can inhibit the activity of carbonic anhydrase, an enzyme involved in various physiological processes . The compound binds to the active site of the enzyme, blocking its activity and leading to downstream effects on cellular functions.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 4-(Cycloheptylsulfamoyl)benzamide with structurally related sulfonamide-benzamide derivatives, focusing on substituent effects, biological activity, and physicochemical properties.

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituents on Sulfamoyl Group	Biological Activity	Key Findings/Applications	References
4-(Cycloheptylsulfamoyl)benzamide	Cycloheptyl	Insufficient direct data	Hypothesized to exhibit enhanced lipophilicity and steric bulk compared to smaller analogs.	—
LMM5	Benzyl, methyl	Antifungal (vs. C. albicans)	Inhibits thioredoxin reductase (Trr1); IC₅₀ not reported.
LMM11	Cyclohexyl, ethyl	Antifungal (vs. C. albicans)	Higher potency than LMM5; synergistic with fluconazole.
4-(Dimethylsulfamoyl)benzamide	Dimethyl	No activity reported	Simpler structure; used as a reference for sulfamoyl group effects on solubility.
Compound 4 ()	4-Methylphenyl	PD-L1 inhibition (53.3%), anti-proliferative	Active against PC-3 prostate cancer cells (66.6% inhibition at 10 μM).
533872-22-9	Butyl, ethyl	No direct activity data	Chlorothiophene-oxadiazole hybrid; potential kinase or protease inhibition.

Key Observations :

Substituent Effects on Bioactivity: Antifungal Activity: LMM11 (cyclohexyl-ethyl) demonstrates higher potency than LMM5 (benzyl-methyl), suggesting bulkier substituents improve Trr1 inhibition . Anticancer Potential: Compound 4 () highlights that substituting the sulfamoyl group with fluorophenyl or methylphenyl moieties enhances PD-L1 inhibition and cell line specificity .

Synthetic Accessibility: Compounds like LMM5 and LMM11 are synthesized via in silico-guided design and conventional refluxing, while ultrasonic irradiation methods () may optimize yields for similar derivatives .

Therapeutic Applications :

• Enzyme Inhibition : Sulfonamide-benzamide derivatives primarily target enzymes (e.g., Trr1, PD-L1) due to sulfamoyl’s capacity for hydrogen bonding and hydrophobic interactions .
• Selectivity Challenges : Compound 31 () shows broad cytotoxicity against multiple cancer lines, whereas LMM11 exhibits specificity for fungal pathogens, underscoring substituent-driven selectivity .